N-{2-[2-(4-methoxyphenoxy)ethoxy]ethyl}-2-propanamine

• IUPAC Name: N-[2-[2-(4-methoxyphenoxy)ethoxy]ethyl]propan-2-amine
• InChI: InChI=1S/C14H23NO3/c1-12(2)15-8-9-17-10-11-18-14-6-4-13(16-3)5-7-14/h4-7,12,15H,8-11H2,1-3H3
• InChI Key: YCNDDZJWDFAKPI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCCOCCOC1=CC=C(C=C1)OC
• Molecular Formula: C14H23NO3
• Molecular Weight: 253.34 g/mol

Description

N-{2-[2-(4-methoxyphenoxy)ethoxy]ethyl}-2-propanamine, also known as carvedilol, is a non-selective beta-blocker and alpha-1 blocker used in the treatment of hypertension, heart failure, and angina.

Mechanism of Action

Carvedilol works by blocking the beta-1 and beta-2 adrenergic receptors, as well as the alpha-1 adrenergic receptor. This results in a decrease in heart rate, cardiac output, and blood pressure. Carvedilol also has antioxidant properties and can inhibit the growth of tumor cells.
Biochemical and Physiological Effects:
Carvedilol has been shown to have a number of biochemical and physiological effects. It can decrease oxidative stress, reduce inflammation, and improve endothelial function. Carvedilol can also reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

Carvedilol has several advantages for use in lab experiments. It is a well-studied drug with a known mechanism of action and can be easily synthesized. However, N-{2-[2-(4-methoxyphenoxy)ethoxy]ethyl}-2-propanamine has limitations in that it can have off-target effects and can interact with other drugs.

Future Directions

There are several future directions for research on N-{2-[2-(4-methoxyphenoxy)ethoxy]ethyl}-2-propanamine. One area of research is the development of new formulations of N-{2-[2-(4-methoxyphenoxy)ethoxy]ethyl}-2-propanamine that can improve its bioavailability and reduce its side effects. Another area of research is the investigation of N-{2-[2-(4-methoxyphenoxy)ethoxy]ethyl}-2-propanamine's potential use in the treatment of neurodegenerative diseases and cancer. Additionally, the role of N-{2-[2-(4-methoxyphenoxy)ethoxy]ethyl}-2-propanamine in the prevention of cardiovascular diseases in high-risk populations should be further explored.

Synthesis Methods

Carvedilol can be synthesized by the reaction of 4-methoxyphenol with epichlorohydrin, followed by the reaction of the resulting glycidyl ether with N-isopropylamine. The resulting product is then treated with hydrochloric acid to yield N-{2-[2-(4-methoxyphenoxy)ethoxy]ethyl}-2-propanamine.

Scientific Research Applications

Carvedilol has been extensively studied for its therapeutic effects in cardiovascular diseases. It has been shown to reduce mortality in patients with heart failure, improve left ventricular function, and decrease blood pressure. Carvedilol has also been investigated for its potential use in the treatment of other diseases such as Parkinson's disease, Alzheimer's disease, and cancer.